Latent Specificity Revealed: GIIIB vs. GIIIA Sensitivity to Domain II Pore Mutations D762K/E765K
In wild-type skeletal muscle Na⁺ channels, GIIIA and GIIIB are considered indistinguishable (IC₅₀ ~30 nM) [1]. However, engineered channels bearing D762K and E765K mutations in the domain II pore region reveal latent specificity: GIIIB blocking affinity decreases approximately 200-fold, whereas GIIIA affinity is reduced by only approximately 4-fold relative to wild-type channels [1]. The critical residue for this differential recognition is position 14, the site of the only charge difference between the two toxin isoforms (Arg14 in GIIIB vs. Gln14 in GIIIA) [1].
| Evidence Dimension | Fold-change in blocking affinity upon D762K/E765K mutation |
|---|---|
| Target Compound Data | GIIIB affinity decreases ~200-fold |
| Comparator Or Baseline | GIIIA affinity decreases ~4-fold |
| Quantified Difference | ~50-fold differential effect between GIIIB and GIIIA |
| Conditions | Wild-type vs. D762K/E765K mutant skeletal muscle Na⁺ channels; two-electrode voltage clamp in Xenopus oocytes |
Why This Matters
This ~50-fold differential effect provides a unique tool to pharmacologically dissect the domain II pore structure; procurement of GIIIB is mandatory for experiments using D762K/E765K mutant channels where GIIIA would fail to reveal the same structural information.
- [1] Li RA, Ennis IL, Tomaselli GF, French RJ, Marbán E. Latent specificity of molecular recognition in sodium channels engineered to discriminate between two "indistinguishable" mu-conotoxins. Biochemistry. 2001 May 22;40(20):6002-8. doi: 10.1021/bi010077f. PMID: 11352735. View Source
